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Compound of Interest

Compound Name: 2-Bromonaphthalene

Cat. No.: B165283

An In-Depth Technical Guide to the Physicochemical Properties of 2-Bromonaphthalene:
Melting and Boiling Point Determination

Introduction

2-Bromonaphthalene (C10H7Br) is a halogenated aromatic hydrocarbon characterized by a
naphthalene core with a bromine atom substituted at the second position.[1] It serves as a
critical intermediate in organic synthesis, finding applications in the preparation of
pharmaceuticals, agrochemicals, dyes, and other fine chemicals.[1][2] Its utility in reactions
such as the Suzuki cross-coupling for creating biaryl compounds underscores its importance in
modern synthetic chemistry.[2] A thorough understanding of its fundamental physicochemical
properties, particularly its melting and boiling points, is paramount for its effective handling,
purification, and application in research and drug development. This guide provides a detailed
examination of these properties, grounded in established experimental methodologies and
safety protocols.

Physicochemical Properties of 2-Bromonaphthalene

2-Bromonaphthalene typically appears as a white to pale yellow or orange crystalline solid or
powder at room temperature.[1][3] It is characterized by a high boiling point and is generally
insoluble in water but soluble in organic solvents such as methanol, ethanol, ether, and
benzene.[4][5] The key physical constants are summarized below.
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Property Value Source(s)
Molecular Formula C1oH7Br [1][6]
Molecular Weight 207.07 g/mol [3]

White to Orange to Green
Appearance
powder to crystal

N 52-55 °C (iit.)[2][5][7] 53-57 S
elting Poin -C[6][8] 59 C[e] [21[5][61[71I81[°]

Boiling Point 02(?[19]282 ¢ (LEEIE] 282 (2151171181191

Density 1.605 g/cm3 [518]

Note: The reported values for melting and boiling points may vary slightly across different
sources due to minor variations in experimental conditions and sample purity.

Experimental Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase. For a pure substance, this transition occurs over a very narrow range, typically
0.5-1.0 °C.[10] The presence of impurities depresses the melting point and broadens the
melting range, making this a crucial technique for assessing compound purity.[10]

Principle of Capillary Melting Point Determination

This method involves heating a small, finely powdered sample in a capillary tube alongside a
calibrated thermometer. The temperatures at which the substance begins to liquefy (onset) and
completely liquefies (clear point) are recorded as the melting range. The sharpness of this
range is a reliable indicator of purity.

Detailed Experimental Protocol

e Sample Preparation:

o Place a small amount of 2-Bromonaphthalene on a clean, dry watch glass or piece of
weighing paper.
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o Using a spatula, crush the solid into a fine powder. Causality: A fine powder ensures
uniform packing and efficient heat transfer within the sample.

o Capillary Tube Loading:
o Take a capillary tube (sealed at one end).

o Press the open end of the capillary tube into the powdered sample until a small amount of
solid is forced into the tube.[11]

o Tap the sealed end of the tube gently on a hard surface to pack the sample tightly into the
bottom.[12]

o Repeat until the sample column is approximately 1-2 mm high. Causality: An appropriate
sample height is critical; too much sample will cause a broad melting range due to uneven
heating.[10]

e Apparatus Setup:

o Attach the capillary tube to a thermometer using a small rubber band or thread, ensuring
the sample is aligned with the thermometer bulb.[11][12]

o Insert the thermometer assembly into a melting point apparatus (e.g., a Thiele tube filled
with mineral oil or an aluminum block heater).[12] The heating medium should cover the
sample but remain below the level of the open end of the capillary tube.

¢ Measurement:

o Heat the apparatus rapidly at first until the temperature is about 15-20 °C below the
expected melting point of 2-Bromonaphthalene (~53 °C).

o Reduce the heating rate to approximately 1-2 °C per minute. Causality: Slow heating near
the melting point is essential to allow the temperature of the sample and the thermometer
to equilibrate, ensuring an accurate reading.

o Record the temperature (T1) at which the first drop of liquid appears.[12]
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o Continue heating slowly and record the temperature (T2) at which the last crystal of the
solid melts completely.[12]

o The melting range is reported as T1 - T2.

Workflow for Melting Point Determination
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Caption: Workflow for determining the melting point of 2-Bromonaphthalene.
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Experimental Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. Since 2-Bromonaphthalene is a solid at room
temperature, it must first be melted to determine its boiling point. The Thiele tube method is a
common and efficient technique for micro-scale boiling point determination.

Principle of Thiele Tube Boiling Point Determination

A small amount of the liquid is heated in a small tube along with an inverted capillary tube. As
the temperature rises, the air trapped in the capillary expands and escapes as a stream of
bubbles. The boiling point is the temperature at which, upon cooling, the liquid is drawn back
into the capillary tube. This occurs when the external pressure and the vapor pressure inside
the capillary are equal.

Detailed Experimental Protocol

e Sample Preparation:

o Place a small amount (approximately 0.5 mL) of 2-Bromonaphthalene into a small test
tube or a Durham tube.

o Gently heat the tube to melt the solid into a clear liquid.
e Apparatus Setup:

o Take a melting point capillary tube and seal one end. Place this capillary tube into the
sample tube with the open end down.[13]

o Attach the sample tube to a thermometer with a rubber band, ensuring the sample is level
with the thermometer bulb.[13]

o Clamp the Thiele tube to a ring stand and insert the thermometer assembly, ensuring the
sample is positioned in the center of the upper arm of the Thiele tube. The mineral oil
should be well above the sample level.

¢ Measurement:
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o Gently heat the side arm of the Thiele tube with a micro-burner. Causality: The shape of
the Thiele tube is designed to create convection currents in the oil, ensuring uniform
temperature distribution.

o As the temperature increases, a stream of bubbles will emerge from the inverted capillary
tube.

o Continue heating until a rapid and continuous stream of bubbles is observed.[13]
o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to be drawn up into the capillary tube.[13]

o Record this temperature. Also, record the ambient barometric pressure, as boiling point is
pressure-dependent.

Workflow for Boiling Point Determination
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Caption: Workflow for determining the boiling point using a Thiele tube.
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Safety and Handling

As a Senior Application Scientist, ensuring the safe handling of all chemicals is a top priority. 2-
Bromonaphthalene is a hazardous substance and requires appropriate precautions.

o Hazard Classification: According to the Globally Harmonized System (GHS), 2-
Bromonaphthalene is classified as follows:

o Acute Toxicity, Oral (Category 4)[14][15]
o Causes serious eye irritation (Category 2/2A)[14][15]
o Harmful if swallowed[14][15][16]
e GHS Pictogram:
o GHSO07 (Exclamation Mark)[14]
 Signal Word: Warning[14]
e Hazard Statements:
o H302: Harmful if swallowed.[14]
o H319: Causes serious eye irritation.[14]
e Precautionary Statements:

o Prevention: Wear protective gloves, protective clothing, and eye/face protection.[14] Do
not eat, drink, or smoke when using this product.[14] Wash hands thoroughly after
handling.[14]

o Response: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell. Rinse
mouth.[14] IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[14]

o Disposal: Dispose of contents/container in accordance with local, regional, national, and
international regulations.
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All experimental work should be conducted in a well-ventilated fume hood, and appropriate
personal protective equipment (PPE), including safety goggles, lab coat, and chemical-
resistant gloves, must be worn.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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